Cas no 1354018-11-3 ((S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide)

(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide is a chiral amide derivative featuring a stereogenic center at the α-carbon, making it valuable for asymmetric synthesis and pharmaceutical research. The presence of a 3-bromo-benzyl group enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The ethyl and amide substituents contribute to its stability and solubility in organic solvents, facilitating purification and handling. Its chiral nature allows for enantioselective applications, particularly in the development of bioactive compounds. This compound is well-suited for medicinal chemistry, serving as a building block for the synthesis of potential drug candidates with tailored stereochemistry.
(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide structure
1354018-11-3 structure
Product Name:(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide
CAS No:1354018-11-3
MF:C12H17BrN2O
MW:285.180182218552
CID:2159007
Update Time:2025-05-27

(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-(3-bromo-benzyl)-n-ethyl-propionamide
    • (S)-2-Amino-N-(3-bromobenzyl)-N-ethylpropanamide
    • AM96718
    • (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide
    • Inchi: 1S/C12H17BrN2O/c1-3-15(12(16)9(2)14)8-10-5-4-6-11(13)7-10/h4-7,9H,3,8,14H2,1-2H3/t9-/m0/s1
    • InChI Key: WXWQRXPCWXWROQ-VIFPVBQESA-N
    • SMILES: BrC1=CC=CC(=C1)CN(C([C@H](C)N)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Topological Polar Surface Area: 46.3

(S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086013-500mg
S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide
1354018-11-3
500mg
£389.00 2022-03-01

Additional information on (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide

Recent Advances in the Study of (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide (CAS: 1354018-11-3)

The compound (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide (CAS: 1354018-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the chiral center and the bromo-benzyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted reactions, to optimize the production of this compound with high enantiomeric purity and yield.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide exhibits promising pharmacological properties. It has shown affinity for specific protein targets involved in neurodegenerative diseases and cancer pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound acts as a potent modulator of the sigma-1 receptor, which is implicated in neuroprotection and cognitive function.

Further investigations into the mechanism of action have revealed that (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide can induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest its potential as a lead compound for the development of anti-cancer agents. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

Despite these promising results, challenges remain in the clinical translation of (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, (S)-2-Amino-N-(3-bromo-benzyl)-N-ethyl-propionamide (CAS: 1354018-11-3) represents a promising candidate for therapeutic development, with applications spanning neurodegenerative diseases and oncology. Continued research into its synthetic pathways, biological targets, and pharmacological properties will be crucial for unlocking its full potential in the field of chemical biology and medicine.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm